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Compound of Interest

Compound Name:
2-Bromopyridine-4-

carboxaldehyde

Cat. No.: B056593 Get Quote

Essential Safety and Handling Guide for 2-
Bromopyridine-4-carboxaldehyde
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-Bromopyridine-4-
carboxaldehyde. Adherence to these protocols is essential for ensuring laboratory safety and

procedural accuracy.

Hazard Identification and Safety Data
2-Bromopyridine-4-carboxaldehyde is a chemical compound that requires careful handling

due to its potential health hazards. It is classified as harmful if swallowed, causes skin irritation,

serious eye irritation, and may cause respiratory irritation.[1]

Quantitative Hazard and Precautionary Data:
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Hazard Classification GHS Hazard Statement
Precautionary Statement
Codes

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed P301 + P312 + P330

Skin Irritation (Category 2) H315: Causes skin irritation P302 + P352

Eye Irritation (Category 2)
H319: Causes serious eye

irritation
P305 + P351 + P338

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

H335: May cause respiratory

irritation
-

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following personal protective equipment

must be worn when handling 2-Bromopyridine-4-carboxaldehyde:

Eye Protection: Chemical safety goggles are mandatory.[1]

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required.[1]

Respiratory Protection: A NIOSH-approved N95 dust mask or equivalent should be used,

especially when handling the solid form, to prevent inhalation of dust particles.[1]

Skin and Body Protection: A laboratory coat must be worn.

Operational and Disposal Plans
A systematic approach to handling, from receipt of the chemical to its disposal, is critical. The

following workflow outlines the necessary steps for safe operations.
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Safe Handling and Disposal Workflow for 2-Bromopyridine-4-carboxaldehyde

Receiving and Storage

Handling and Experimental Use

Spill, Decontamination, and Waste Disposal

Receiving:
Verify container integrity.

Check label.

Storage:
Store in a cool, dry, well-ventilated area.

Keep container tightly closed.

Upon receipt

Don appropriate PPE:
- Safety Goggles
- Nitrile Gloves

- Lab Coat
- N95 Dust Mask

Before handling

Work in a certified chemical fume hood.

Weighing:
Handle as a powder, avoid creating dust.

Use a ventilated balance enclosure if available.

Experimental Use:
Follow detailed experimental protocol.

Maintain situational awareness.

Decontamination:
Wash work surfaces thoroughly.

Clean all equipment used.

Post-experiment

Spill Management:
Evacuate area.

Use absorbent material for small spills.
Report large spills.

Waste Disposal:
Dispose of as hazardous chemical waste.

Follow all local and institutional regulations.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Bromopyridine-4-carboxaldehyde.
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Experimental Protocols: Reduction to (2-
bromopyridin-4-yl)methanol
The following is a representative protocol for the reduction of 2-Bromopyridine-4-
carboxaldehyde to the corresponding alcohol, a common transformation in medicinal

chemistry and drug development.

Materials:

2-Bromopyridine-4-carboxaldehyde

Methanol (MeOH)

Sodium borohydride (NaBH₄)

Deionized water

Ethyl acetate

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Thin-layer chromatography (TLC) plates and chamber

Procedure:
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Reaction Setup: In a clean, dry round-bottom flask, dissolve 2-Bromopyridine-4-
carboxaldehyde (1.0 equivalent) in methanol. Place the flask in an ice bath and begin

stirring.

Addition of Reducing Agent: Slowly add sodium borohydride (1.1 equivalents) portion-wise to

the cooled solution. The addition should be controlled to maintain the reaction temperature

below 10 °C.

Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography

(TLC). The reaction is typically complete within 1-2 hours.

Workup:

Once the reaction is complete, carefully quench the reaction by the slow addition of

deionized water.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with ethyl acetate (3 x volume of aqueous layer).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous sodium sulfate.

Purification:

Filter off the drying agent.

Concentrate the filtrate under reduced pressure to yield the crude product.

If necessary, the crude product can be further purified by column chromatography on silica

gel.

Safety Precautions during the Experiment:

Perform all steps in a well-ventilated chemical fume hood.
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Be cautious during the addition of sodium borohydride as it can react with methanol to

produce hydrogen gas.

Ensure proper quenching of any unreacted sodium borohydride before solvent removal and

workup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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